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Compound Focus: 6-methyl-5,6-dihydro-2H-pyran-2-one

CAS No.: 10048-32-5

Cat. No.: S585792

Quantitative Activity Comparison of Related
Compounds

The table below summarizes the antifungal activity of several dihydropyran-2-one analogs and common
antifungal drugs for which data was available in the search results. Please note that different pathogens were

used in these separate studies, so direct numerical comparisons should be made with caution.

) Reference
Reported Efficacy
Compound Name Pathogen Tested Compound &
(ICso0 or MIC) .

Efficacy
6-(5-hydroxy-6- Alternaria solani ICs0 = 24.7 pgimL Kasugamycin (ICso =
methylheptyl)-5,6-dihydro-2H- [1] 14.5 pg/mL vs. A.
pyran-2-one (Novel compound) solani) [1]
Versicone A (Polyketone, from Candida albicans MIC = 3.91 pg/mL Information not
Antarctic fungus) [2] provided in the

source
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. Reference
Reported Efficacy
Compound Name Pathogen Tested Compound &
(ICso0 or MIC) .

Efficacy
6-allyl-5,6-dihydro-5- Multiple ICso values were Ketoconazole
hydroxypyran-2-one (Lactone)  microorganisms "close to" (Reference used in

ketoconazole [3] the study) [3]
4-methyl-5,6-dihydro-2H- Fusarium Activity reported, Information not
pyran-2-one oxysporum, no specific provided in the

Castanea anthracis MIC/ICso [2] source

Experimental Methodologies in Cited Research

The data in the table above was generated through standard antimicrobial testing protocols. Here are the

detailed methodologies from the key studies:

 Isolation and Testing of 6-(5-hydroxy-6-methylheptyl)-5,6-dihydro-2H-pyran-2-one [1]:

o Fermentation & Isolation: The compound was isolated from the fermentation broth of
Streptomyces fungicidicus SYH3. The broth was purified using XAD-16 macroporous resin,
silica gel column chromatography, and preparative High-Performance Liquid Chromatography
(HPLC).

o Antifungal Assay (ICso Determination): The half-maximal inhibitory concentration (ICso) was
determined by measuring the inhibition rate of mycelial growth of Alternaria solani across a
series of compound concentrations (0, 16, 32, 64, and 128 ug/mL). The ICso value was
calculated from this dose-response data.

o Morphological Impact: The study also used scanning electron microscopy (SEM) and
observed that the compound induced swollen and deformed hyphae in the pathogen and
significantly inhibited spore germination [1].

¢ Isolation and Testing of Versicone A and 4-methyl-5,6-dihydro-2H-pyran-2-one [2]:

o Source and Isolation: The fungal strain Aspergillus sydowii MS-19 was fermented. The
compounds were then isolated from the fermentation extract using an activity-guided
fractionation approach.

o Antifungal Assay (MIC Determination): The Minimum Inhibitory Concentration (MIC) was
determined against Candida albicans. The MIC is the lowest concentration that visually
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prevents the growth of the microorganism.

Research Status and Established Antifungal
Mechanisms

To contextualize the research on dihydropyran-2-ones, it's helpful to understand the current landscape of

antifungal drugs.
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The diagram above shows the established molecular targets of major antifungal drug classes [4] [5] [6]:

¢ Azoles: Inhibit the enzyme lanosterol demethylase, disrupting the synthesis of ergosterol, a critical
component of the fungal cell membrane [5].

¢ Polyenes (e.g., Amphotericin B): Bind directly to ergosterol in the membrane, creating pores that lead
to cell death [5].

¢ Echinocandins: Inhibit the synthesis of B-(1,3)-D-glucan, an essential polysaccharide in the fungal
cell wall [5] [6].

¢ 5-Flucytosine: Disrupts fungal RNA and DNA synthesis [4] [5].
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A significant challenge in the field is the emergence of resistance to these drugs, particularly to azoles,

which is a major concern for public health [7] [8].

Interpretation of Findings and Research Implications

¢ The research on dihydropyran-2-ones is in the discovery phase. The compounds listed are
natural products isolated from microbial sources, and their activity is being reported in initial biological
screenings. There is no data on their mechanism of action, toxicity, or performance in animal models,
which are essential steps before they can be considered as drug candidates [1] [3] [2].

¢ The mechanism of action for dihydropyran-2-ones is currently unknown. A key finding from the
search is that the mode of action for the novel compound from Streptomyces "requires further
investigation" [1]. Determining whether it acts on known pathways (like those above) or through a
novel mechanism is a critical next step for research.

¢ The available data suggests a promising, but not superior, profile. The ICso of 24.7 ug/mL
against A. solani is in a active range, though less potent than the reference compound kasugamycin
in that specific study [1]. The strong activity of Versicone A against C. albicans (3.91 pg/mL) is notable
and highlights the potential of this chemical class [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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